4-bromo-N-(6-chloro-2-phenyl-2H-benzotriazol-5-yl)benzamide
4-bromo-N-(6-chloro-2-phenyl-2H-benzotriazol-5-yl)benzamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0805175
InChI:
InChI=1S/C19H12BrClN4O/c20-13-8-6-12(7-9-13)19(26)22-16-11-18-17(10-15(16)21)23-25(24-18)14-4-2-1-3-5-14/h1-11H,(H,22,26)
SMILES:
C1=CC=C(C=C1)N2N=C3C=C(C(=CC3=N2)Cl)NC(=O)C4=CC=C(C=C4)Br
Molecular Formula:
C19H12BrClN4O
Molecular Weight:
427.7 g/mol
4-bromo-N-(6-chloro-2-phenyl-2H-benzotriazol-5-yl)benzamide
CAS No.:
Cat. No.: VC0805175
Molecular Formula: C19H12BrClN4O
Molecular Weight: 427.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C19H12BrClN4O |
|---|---|
| Molecular Weight | 427.7 g/mol |
| IUPAC Name | 4-bromo-N-(6-chloro-2-phenylbenzotriazol-5-yl)benzamide |
| Standard InChI | InChI=1S/C19H12BrClN4O/c20-13-8-6-12(7-9-13)19(26)22-16-11-18-17(10-15(16)21)23-25(24-18)14-4-2-1-3-5-14/h1-11H,(H,22,26) |
| Standard InChI Key | VPHMWENLYIGZLT-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)N2N=C3C=C(C(=CC3=N2)Cl)NC(=O)C4=CC=C(C=C4)Br |
| Canonical SMILES | C1=CC=C(C=C1)N2N=C3C=C(C(=CC3=N2)Cl)NC(=O)C4=CC=C(C=C4)Br |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator